A novel type of superconducting joining technique has been introduced to join unreacted internal Mg diffusion (IMD) single-core MgB2 wires. Our method is based on fabricating a small diameter joint mould obtained by deforming an Nb/Cu composite tube with a longitudinal semi-cylindrical Mg and B core into a thick round wire. The small diameter of the joint provided advantages such as rapid cooling, low resistance, and the unique core design inside the joint ensured a uniform MgB2 phase formation. Scanning electron microscope analysis revealed that the IMD MgB2 wires had excellent contact with the superconducting MgB2 bulk material inside the joint. The joint resistance, calculated from the decay of the trapped magnetic field over time, is a quite low value of 6.44 × 10−16 Ω at 20 K. The transport critical current (I c) of the joint is 62 A at 20 K under a self-magnetic field, and the n-value of the joint is 66 at 20 K under 1.5 T. The results showed that the I c of our joint can be determined precisely, regardless of whether the magnetic field is applied from low to high or from high to low value during I–V measurements.

In many high-temperature superconducting applications, REBCO (Rare-earth barium copper oxide) coils carry DC currents under AC magnetic fields, such as the field winding of rotating machines, linear synchronous motors and the electro-dynamic suspension system of maglev. In such operating conditions, REBCO coils generate AC loss—total loss which includes the magnetization loss due to the shielding currents, and the dynamic loss arising from dynamic resistance caused by the interaction of DC currents and AC magnetic fields. In this work, dynamic resistance and total loss in a small double pancake coil (DPC) and a small double racetrack coil (DRC) are investigated via experiments in the temperature range between 77 K and 65 K. The DC currents are varied from zero to 70% of the self-field critical currents of the REBCO coils, with AC magnetic fields up to 100 mT. The experimental results in the DPC are well supported by the finite element simulation results using 3D T-A formulation. Our results show that the critical current of the DRC is approximately 2%–5% higher than that of the DPC in the temperature range. For given experimental conditions, the magnetization loss in both coils is much greater than the dynamic loss. The dynamic loss and magnetization loss in the DRC are greater than those in the DPC, which we attribute to the large perpendicular magnetic field component in the straight sections of the DRC.

We prepared Nb3Al superconducting wires doped with nano-size SnO2 (n-SiO2) particles through a multi-time rapid heating and quenching process and investigated their microstructure and superconducting properties. All the samples showed a highly homogeneous A15 Nb3Al phase. Compared with pure Nb3Al, the n-SnO2 doped Nb3Al wires presented a larger ΔT c value and a higher J c value. The best J c at 4.2 K was found in the 1 wt% n-SnO2 doped Nb3Al sample, with 3.37 × 105 A cm−2, 2.55 × 105 A cm−2 and 1.80 × 105 A cm−2 at 8 T, 10 T and 12 T, respectively. These results were an improvement of about 60% compared with pure Nb3Al at the same applied fields. The maximum irreversible field value was obtained in the 1 wt% SnO2-doped Nb3Al wire, with a result of 29.5 T at 4.2 K. The improvement of J c performance in the n-SnO2 doped Nb3Al wires might be attributed to the formation of artificial nanoparticles in the grain, which act as extra effective flux pinning centers.

The development of superconducting quantum interference device (SQUID) current sensors with a thermally actuated input current limiter (TCL) integrated into the input circuit of the sensor is presented. The TCL is based on an unshunted Josephson Junction (JJ) series array, around which meanders a galvanically isolated, but tightly, thermally coupled, resistive heater element. By applying a current to the heater, the JJ critical currents can be reduced or completely suppressed, while the other on-chip SQUID circuit elements remain unaffected. The functional parameters of the TCL are determined by direct transport measurements and by static and dynamic flux coupling tests via the input circuit. In liquid helium, a heater power, which reliably suppresses the critical current of the JJ array to zero, of ∼1.5 mW was needed, with the TCL normal state resistance being at 500 Ω. In this configuration, typical TCL switching times of approximately 20 µs were observed in the direct transport measurements. The TCL can be used to temporarily or even permanently disable malfunctioning channels in multichannel SQUID magnetometer systems, when feedback into their otherwise superconducting input circuits is not possible. In doing so, significant signal distortions in neighbouring channels from screening currents in these input circuits are avoided. Furthermore, by completely suppressing and restoring the TCL critical current, dc offset currents in the superconducting input circuits can be prevented. This is relevant, for instance, in SQUID-based spin precession experiments on hyperpolarized noble gases, in which even dc currents of a few µA in the input circuit can lead to significant magnetic field distortions in the adjacent sample region contributing to the transverse spin-spin relaxation rate 1/T2 .

The impact of neutron irradiation on the properties of second-generation REBaCuO tapes was studied. The main aim of the present study was to identify the fast neutrons irradiation fluence threshold, φ th, at which the high-field critical current at low temperatures, I c (10 K, 8 T), starts degrading. Following up on our previous publication for low irradiation fluences, two new irradiation steps were added. Up to the last but one irradiation step, the T c in all samples followed a linear dependence on the fast neutrons irradiation fluence, T c(φ) ≈ T c(0) − τφ (τ being a numerical constant in units of K/1022 m−2 and φ in 1022 m−2). In parallel, I c (10 K, 8 T) continuously grew with φ up to the threshold fluence, φ th ≈ 3× to 4.3 × 1022 m−2. The last gradual irradiation by φ≈ 1.83 × 1022 m−2 brought a severe degradation both in T c and I c (10 K, 8 T) in most samples, irrespective of their irradiation history. This effect was attributed to radiation overheating. Annealing of pristine tapes in dilute Ar confirmed this scenario. Two of the SuperPower tapes, doped by Zr, appeared to be exceptionally stable against both types of overheating. The tape doped with 7.5% Zr, T c(φ) followed the linear dependence up to the highest cumulative fluence φ =6.16 × 1022 m−2, while the I c (10 K, 8 T) drop was several orders of magnitude lower than in the samples without Zr. TEM study found that the Zr-doped tapes survived the overheating during the last irradiation step in a crystalline form, while all other samples were amorphized.

Fully superconducting rotating machines employing REBa2Cu3O y (REBCO, RE = rare earth elements or Y) superconducting armature and field coils, are particularly interesting for aircraft applications, owing to their high output power density (kW kg−1). To achieve high current capability in superconducting coils, we have proposed a cabling design for transposed multi-strand parallel conductors. In the parallel conductor design, the REBCO strands are insulated from each other, except for both terminal ends, and transposed during the winding process to achieve uniform current distribution by cancellation of interlinkage magnetic flux between the strands. In this study, a simplified analytical method considering inductances was developed based on Laplace’s equation in cylindrical coordinates to roughly calculate the current distributions of multi-strands under armature coil conditions. The validity of the analytical method was investigated through current distribution measurements of the sample coils wound with two-strand parallel conductors. Consequently, the analytical method was validated with approximately 10% deviation under the experimental coil conditions. To establish a more accurate analysis method, certain improvements are needed.

We present a model and experimental realization of coplanar superconducting resonators terminated by a shunting kinetic inductance bridge made of ultra-thin Al films. The fabrication process that we propose allows us to create very homogeneous films, which makes them suitable for many applications in quantum devices. Due to the specific properties of the films, the resonators exhibit a Duffing oscillator behavior resulting in bifurcations and interactions between different power sources, which was previously observed in similar systems. Moreover, since the nonlinearity of such a system is concentrated at the bridge, while the wave propagates in a linear environment, it is possible to propose a simple model that accurately describes its behavior. We show that, when resonators are operated within a notch-port architecture, our model has a closed-form solution for the transmission coefficient and allows one to accurately extract parameters of the system, including the kinetic inductance of the bridge and its depairing current. Potential applications of such systems include tunable resonators, photon detectors, bifurcation and parametric amplifiers, as well as a measurement device for studying the properties of thin films.

High-temperature superconducting (HTS) coils serving as DC magnets can be operated under non-negligible AC fields, like in synchronous machines of maglev trains and wind turbines. In these conditions, dynamic resistance is generated in HTS tapes, causing redistribution/bypassing of the transport current inside the no-insulation (NI) coil and its unique operational features. This issue was studied by experiments on an NI coil with DC current supply put into external AC fields. Due to the current redistribution induced by dynamic resistance, the central magnetic field and voltage of the NI magnet initially undergo various transient processes, and eventually exhibit a stable central magnetic field reduction and a DC voltage. These time evolutions have implications for the time-varying torque and loss of an HTS machine. These time evolutions are strongly affected by the contact resistivity distribution, and whether it is the first time that the NI magnet has been exposed to the AC field, showing several qualitatively different waveforms (e.g. some are even non-monotonic with time). The magnitudes of the stable central field reductions, and their observed linear correlation with the DC voltages are found to be decided by the local contact resistivity of the innermost and outermost several turns. It is also noted that the non-insulated turn-to-turn contact help lessening the loss induced by the dynamic resistance. A numerical model is established to analyze/explain these experimental results by observing the microscopic current distribution. Two risks of quench are noticed: (i) the azimuthal current of the middle part turns increases as the AC field is applied; (ii) a concentration of radial current is observed near the terminals of the NI coil.

We report the design of a compact dual-polarization on-chip superconductor–insulator–superconductor receiver for array applications. The planar-circuit receiver chip is comprised of the entire radio frequency (RF) signal processing chain with three main circuit components alongside some auxiliary circuits: (1) a polarization splitting 4-probe orthomode transducer (OMT) that couples the RF and local oscillator signal from free space to the chip via a drilled feedhorn; (2) two hybrids that recombine the power of each polarization from the two sets of orthogonal OMT probes; and (3) twin-junction Nb/AlOx/Nb mixers that downconvert the recombined signals to the intermediate frequency. We ensure that the four side walls of each pixel are free from obscuration, using only the top and bottom of the pixel for various connections. Consequently, the design is extendable to a large format array. In this paper, we present the detailed design of the on-chip receiver, including extensive heterodyne simulations and its potential extension into a large format array.

Alternating current (AC) losses have an important effect on the stable operation of high-temperature superconductors (HTSs). Researchers have proposed many formulations to estimate AC losses based on finite element methods, such as T−A formulation, H formulation and H−ϕ formulation. In this paper, in order to simulate complicated multi-layer conductor on round core (CORC) cable with transport current, a modified H−ϕ formulation is proposed to calculate AC losses in complicated HTS structures. The formulation, which is easy to implement and has fast computation speed, is verified by comparing the calculation results with the existing formulations and experiments. The electromagnetic behavior of CORC cables and a helical coil wound by a three-layer CORC cable is investigated with a modified H−ϕ formulation. The numerical results show the non-uniformity of the losses and currents in the different layers of the CORC cable. Furthermore, the effects of the external magnetic field on the distribution of the transport current are also discussed.